Cas no 339279-07-1 (Pyrimidine, 4-[(2,4-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl-)

• Product Name: Pyrimidine, 4-[(2,4-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl-
• CAS No: 339279-07-1
• MF: C₁₈H₁₄Cl₂N₂OS
• MW: 377.287560939789
• CID: 3943822
• PubChem ID: 1476690
• Update Time: 2025-04-22

Pyrimidine, 4-[(2,4-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[(2,4-dichlorophenyl)thio]-6-(methoxymethyl)-2-phenyl-
• SCHEMBL14987927
• CHEMBL1509783
• 4L-563S
• 4-(2,4-dichlorophenyl)sulfanyl-6-(methoxymethyl)-2-phenylpyrimidine
• 339279-07-1
• HMS576G19
• AKOS005090533
• MLS000326077
• 4-[(2,4-dichlorophenyl)sulfanyl]-6-(methoxymethyl)-2-phenylpyrimidine
• Bionet1_002777
• SMR000170275
• HMS2278F19

• Inchi： 1S/C18H14Cl2N2OS/c1-23-11-14-10-17(24-16-8-7-13(19)9-15(16)20)22-18(21-14)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： CQEVQPZFCKSXQH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SC1=CC(COC)=NC(C2C=CC=CC=2)=N1)Cl

Computed Properties

• Exact Mass: 376.0203896Da
• Monoisotopic Mass: 376.0203896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 60.3Ų